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Compound of Interest
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Cat. No.: B228318
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Technical Support Center | Doc ID: AM-CuSn-004

To: R&D Engineering Teams, Materials Scientists, and Bio-Instrumentation Developers From:
Senior Application Scientist, Metallurgy Division Subject: Achieving >99.5% Relative Density in
Laser Powder Bed Fusion (LPBF) of Bronze

Executive Summary

Achieving full density in bronze alloys (specifically CuSn10) via Laser Powder Bed Fusion
(LPBF) presents a "thermal paradox.” You are fighting the material's natural high thermal
conductivity (which dissipates the melt pool energy) against its high optical reflectivity (which
rejects laser energy).

This guide moves beyond basic parameter sets. It establishes a self-validating protocol to
diagnose porosity at the microstructural level and tune Volumetric Energy Density (VED) for
near-forged quality. While bronze is rarely used for drug delivery directly, high-density bronze
components are critical for thermal exchange units in bioreactors and antimicrobial touch
surfaces in sterile environments.
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Module 1: The Thermodynamic "Engine Room"

Objective: Establish a stable melt pool by balancing energy input against thermal dissipation.

The governing metric for density is Volumetric Energy Density (VED).[1] For CuSn10, the
"Goldilocks Zone" is significantly narrower than for Ti64 or Inconel.

Elz']he VED Equation

o P: Laser Power (Watts)
e Vv: Scan Speed (mm/s)
e h: Hatch Spacing (mm)

e t: Layer Thickness (mm)

Baseline Parameter Window (CuSn10)

Use these values as your Design of Experiments (DoE) centroid.
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Parameter Range Scientific Rationale

High power is required to

overcome reflectivity, but
Laser Power 200W — 350W )

excessive power causes

keyhole porosity.

Too slow = keyholing
Scan Speed 600 — 900 mm/s (vaporization). Too fast =
balling (surface tension break).

Must overlap by ~30% to
Hatch Spacing 0.08 - 0.12 mm prevent "lack of fusion" voids

between tracks.

Thinner layers allow better
Layer Thickness 30—-50 um heat penetration but increase

build time.

Below 60 J/mms3 typically
Target VED 65 — 90 J/mms3 results in lack of fusion; above

100 J/mms3 risks keyholing.

Module 2: Visualizing the Process Window

The relationship between Laser Power and Scan Speed is non-linear. Use the following
diagram to visualize where your current defects place you on the process map.

ZONE 4: Lack of Fusion

(Low P / High v)
Irregular voids.

Insufficient energy to melt powder.
ncrease Power

ZONE 1: Keyhole Porosity ZONE 2: OPTIMAL DENSITY ZONE 3: Balling Effect
(High P / Low V) Increase Speed (Balanced VED) Increase Speed (High v / High P)

Deep, round pores caused by  Jncrease Power | Stable melt pool. Melt pool breaks into beads
metal vaporization. >99.5% Density. due to surface tension.
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Caption: The "Process Window" for CuSn10. Density optimization requires moving from the
red/yellow/blue zones into the green zone by adjusting Power (P) and Speed (v).

Module 3: Troubleshooting & Diagnostics (Q&A)

Q1: 1 am seeing spherical pores in my micrographs. Is this keyholing or gas porosity? A: You
must distinguish based on size and distribution:

» Keyhole Pores: Large (>50um), often deep/elongated in the Z-axis (build direction). Cause:
VED is too high. The laser is drilling into the material, vaporizing the copper. Fix: Increase
scan speed or reduce power.

o Gas Porosity (Hydrogen): Small (<20um), perfectly spherical, random distribution. Cause:
Moisture in the powder feedstock.[3] Copper alloys are highly sensitive to hydrogen
embrittlement. Fix: Dry powder at 80°C for 4-6 hours before printing. Ensure Argon flow is
laminar.

Q2: My parts have irregular, jagged voids between layers. Why? A: This is Lack of Fusion
(LOF).

e Mechanism: The melt pool was too shallow to penetrate the previous layer, or the hatch
spacing was too wide, leaving unmelted powder between tracks.

o Fix:
o Increase Laser Power.
o Decrease Scan Speed.
o Reduce Hatch Spacing (increase overlap).

Q3: The top surface is rough and "beaded.”" How does this affect internal density? A: This is the
Balling Effect.

e Mechanism: At high scan speeds, the melt pool becomes unstable (Rayleigh-Plateau
instability) and breaks into isolated droplets rather than a continuous track.
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o Consequence: The next layer cannot spread evenly over these beads, causing massive Lack
of Fusion voids immediately above the rough layer.

e Fix: Reduce scan speed immediately.

Module 4: Diagnostic Workflow

Use this logic flow to systematically identify the root cause of your density issues.
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Start: Low Density Detected

!

Step 1: Optical Microscopy
(Cross-section XY & Z)

;

What is the pore shape?

Irregular / Jagged Round / Spherical

/

Diagnosis: Lack of Fusion

ize?
(Energy too LOW) 2O s

Deep tunnel

Action: Increase VED

(+ Power or | Speed) Large (>50um) & Deep Small (<20pm) & Random

l l

Diagnosis: Keyholing Diagnosis: Gas/Moisture
(Energy too HIGH) (Feedstock Issue)

! :

Action: Decrease VED Action: Dry Powder
(¢ Power or t Speed) Check Gas Flow

Click to download full resolution via product page

Caption: Systematic fault tree analysis for classifying porosity defects in AM Bronze.
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Module 5: Post-Processing (The "Last Mile")

If process optimization yields 99.0% density, Hot Isostatic Pressing (HIP) is the industry

standard to close the final 1% of internal porosity (provided the pores are not surface-

connected).

Recommended HIP Cycle for CuSn10:

Temperature: 850°C — 950°C (Below solidus temp of ~1000°C).
Pressure: 100 MPa (Argon).
Hold Time: 2 — 4 Hours.

Mechanism: Plastic deformation and creep close the voids; diffusion bonding heals the
interface.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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